Cas no 1379857-65-4 (Fmoc-3,5-Dimethy-DL-Phenylalanine)

• Product Name: Fmoc-3,5-Dimethy-DL-Phenylalanine
• CAS No: 1379857-65-4
• MF: C₂₆H₂₅NO₄
• MW: 415.48100733757
• CID: 5208786
• Update Time: 2025-10-28

Fmoc-3,5-Dimethy-DL-Phenylalanine Chemical and Physical Properties

Names and Identifiers

• Fmoc-3,5-Dimethy-DL-Phenylalanine
• 3-(3,5-dimethylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C26H25NO4/c1-16-11-17(2)13-18(12-16)14-24(25(28)29)27-26(30)31-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,23-24H,14-15H2,1-2H3,(H,27,30)(H,28,29)/t24-/m0/s1
• InChI Key： SYSAOASBWBMFGU-DEOSSOPVSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC(C)=CC(C)=C1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on Fmoc-3,5-Dimethy-DL-Phenylalanine

Introduction to Fmoc-3,5-Dimethy-DL-Phenylalanine (CAS No. 1379857-65-4)

Fmoc-3,5-Dimethy-DL-Phenylalanine, a derivative of the essential amino acid phenylalanine, is a compound of significant interest in the field of pharmaceutical chemistry and biotechnology. The compound is characterized by its unique structural features, which include a phenyl ring substituted with two methyl groups at the 3rd and 5th positions, and an N-terminal Fmoc (fluorenylmethyloxycarbonyl) protecting group. This modification enhances its utility in peptide synthesis and other biochemical applications.

The CAS number 1379857-65-4 provides a unique identifier for this chemical entity, ensuring precise classification and reference in scientific literature. The Fmoc group is particularly important as it serves as an protecting group for the amine functionality of amino acids during solid-phase peptide synthesis (SPPS). This protection allows for selective modification and coupling of amino acids in a controlled manner, which is crucial for the accurate assembly of complex peptides.

In recent years, there has been a growing interest in the development of novel amino acid derivatives for various therapeutic applications. Fmoc-3,5-Dimethy-DL-Phenylalanine has emerged as a valuable building block in this context. Its structural properties make it suitable for the synthesis of peptides with specific biological activities. For instance, peptides incorporating this amino acid residue have shown potential in modulating enzyme activities and receptor interactions, which are key mechanisms in drug design.

One of the most compelling aspects of Fmoc-3,5-Dimethy-DL-Phenylalanine is its role in advancing peptide-based therapeutics. Peptides have gained considerable attention due to their high specificity and biocompatibility. The ability to precisely control the sequence and structure of peptides using protected amino acids like Fmoc-3,5-Dimethy-DL-Phenylalanine has opened new avenues for drug development. Recent studies have demonstrated its application in designing peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological functions while exhibiting improved pharmacokinetic properties.

The synthesis of Fmoc-3,5-Dimethy-DL-Phenylalanine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the Fmoc protecting group necessitates stringent conditions to prevent side reactions that could compromise the integrity of the molecule. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research and industrial applications.

From a biochemical perspective, Fmoc-3,5-Dimethy-DL-Phenylalanine plays a crucial role in understanding protein-ligand interactions. The modified phenylalanine residue can influence the conformational flexibility and binding affinity of peptides when incorporated into larger molecules. This has significant implications for drug design, as subtle changes in peptide structure can alter biological activity. Researchers are leveraging computational modeling and experimental techniques to explore these interactions further.

The pharmaceutical industry has also recognized the potential of Fmoc-3,5-Dimethy-DL-Phenylalanine in developing novel drugs. Its incorporation into peptide-based drugs has led to the discovery of several promising candidates for treating various diseases. For example, peptides containing this amino acid have shown efficacy in inhibiting inflammatory pathways and modulating immune responses. These findings highlight the importance of tailored amino acid derivatives in creating targeted therapeutic agents.

In conclusion, Fmoc-3,5-Dimethy-DL-Phenylalanine (CAS No. 1379857-65-4) is a versatile compound with significant applications in peptide synthesis and drug development. Its unique structural features and functional properties make it an invaluable tool for researchers exploring new therapeutic strategies. As our understanding of biochemical mechanisms continues to evolve, compounds like Fmoc-3,5-Dimethy-DL-Phenylalanine will undoubtedly play a pivotal role in shaping the future of medicine.